Cas no 823227-48-1 (Benzonitrile, 2-[[2-[(4-cyanophenyl)ethynyl]phenyl]ethynyl]-)

Benzonitrile, 2-[[2-[(4-cyanophenyl)ethynyl]phenyl]ethynyl]- structure
823227-48-1 structure
Product Name:Benzonitrile, 2-[[2-[(4-cyanophenyl)ethynyl]phenyl]ethynyl]-
CAS No:823227-48-1
MF:C24H12N2
MW:328.365485191345
CID:694158
PubChem ID:71419216
Update Time:2025-04-19

Benzonitrile, 2-[[2-[(4-cyanophenyl)ethynyl]phenyl]ethynyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 2-[[2-[(4-cyanophenyl)ethynyl]phenyl]ethynyl]-
    • 2-[2-[2-[2-(4-cyanophenyl)ethynyl]phenyl]ethynyl]benzonitrile
    • DTXSID20838483
    • 823227-48-1
    • 2-({2-[(4-Cyanophenyl)ethynyl]phenyl}ethynyl)benzonitrile
    • Inchi: 1S/C24H12N2/c25-17-20-11-9-19(10-12-20)13-14-21-5-1-2-6-22(21)15-16-23-7-3-4-8-24(23)18-26/h1-12H
    • InChI Key: FBWSXQAJTSDIEW-UHFFFAOYSA-N
    • SMILES: N#CC1C=CC=CC=1C#CC1=CC=CC=C1C#CC1C=CC(C#N)=CC=1

Computed Properties

  • Exact Mass: 328.100048391g/mol
  • Monoisotopic Mass: 328.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 710
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 47.6Ų
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